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Compound of Interest

Compound Name: 2-Cyanotetrahydrofuran

Cat. No.: B187289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. The information provided is based on the known hazards of the

tetrahydrofuran and cyanide chemical groups. Specific toxicological and physical property data

for 2-Cyanotetrahydrofuran is limited. Always consult with your institution's Environmental

Health and Safety (EHS) department and refer to any available Safety Data Sheets (SDS)

before handling this compound.

Introduction
2-Cyanotetrahydrofuran is a heterocyclic organic compound that combines the structural

features of a tetrahydrofuran ring with a nitrile group. This unique combination suggests a dual

nature of hazards, inheriting risks from both the flammable and peroxide-forming tendencies of

ethers like tetrahydrofuran (THF), and the high acute toxicity associated with cyanide

compounds. This guide provides a comprehensive overview of the safety and handling

precautions necessary for the use of 2-Cyanotetrahydrofuran in a laboratory setting.

Hazard Identification and Classification
The hazard profile of 2-Cyanotetrahydrofuran is not well-established through specific

experimental studies. Therefore, a conservative approach is necessary, assuming the

compound exhibits the hazards of both tetrahydrofuran and organic nitriles.
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GHS Classification (Inferred)
The following GHS classification is inferred from the parent compound, tetrahydrofuran, and the

presence of the cyano group.

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour.[1]

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal Likely Category 3 or 4
H311/H312: Toxic/Harmful in

contact with skin.

Acute Toxicity, Inhalation Likely Category 3 or 4
H331/H332: Toxic/Harmful if

inhaled.

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[1]

Carcinogenicity 2
H351: Suspected of causing

cancer.[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H336: May cause drowsiness

or dizziness.[1]

Additional Unclassified Hazard -
EUH019: May form explosive

peroxides.[1]

Hazard Pictograms (Inferred):

Flame: For flammability.

Skull and Crossbones or Exclamation Mark: For acute toxicity.

Health Hazard: For carcinogenicity and specific target organ toxicity.
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Exclamation Mark: For eye and respiratory irritation.

Physical and Chemical Properties
Specific physical and chemical property data for 2-Cyanotetrahydrofuran is not readily

available in public literature. The table below provides data for the parent compound,

Tetrahydrofuran, for reference.

Property Value (for Tetrahydrofuran)

Molecular Formula C₅H₇NO

Molecular Weight 97.12 g/mol

Boiling Point 66 °C (151 °F)

Flash Point -14 °C (7 °F)

Autoignition Temperature 321 °C (610 °F)

log Pow 0.45 (at 25 °C)[1]

Handling and Storage
Engineering Controls

Fume Hood: All work with 2-Cyanotetrahydrofuran, including weighing and transfers, must

be conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

Ventilation: Ensure adequate general laboratory ventilation.

Emergency Equipment: An ANSI-approved safety shower and eyewash station must be

immediately accessible.[3]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

minimum requirements:
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PPE Type Specification

Eye Protection
Chemical safety goggles and a face shield

where there is a splash hazard.[2]

Hand Protection
Double gloving with chemically resistant gloves

(e.g., nitrile) is recommended.[2]

Body Protection

A flame-resistant lab coat. For larger quantities,

a chemical-resistant apron and sleeves should

be worn.[3]

Respiratory Protection

A respirator may be required for certain

operations. Consult with your institution's EHS

for guidance.

Storage
Container: Store in a tightly sealed, properly labeled container.

Location: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[4]

Incompatibilities: Separate from acids, strong oxidizing agents, and bases. Contact with

acids can liberate highly toxic hydrogen cyanide gas.[4]

Peroxide Formation: As a tetrahydrofuran derivative, 2-Cyanotetrahydrofuran may form

explosive peroxides upon exposure to air and light.[1] Containers should be dated upon

receipt and opening. Test for peroxides before distilling or if the material has been stored for

an extended period.

Experimental Protocols: General Safety Procedures
Detailed experimental protocols for the synthesis or use of 2-Cyanotetrahydrofuran are not

widely published. The following general procedures should be adapted for any specific

experiment.

General Handling Protocol
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Preparation: Before starting any work, ensure all necessary engineering controls are

functioning and all required PPE is available and in good condition. Review the experimental

plan and identify all potential hazards.

Designated Area: Establish a designated area within a fume hood for handling 2-
Cyanotetrahydrofuran.[2]

Weighing and Transfer: Conduct all weighing and transfers of the material within the fume

hood.

Reaction Setup: Ensure all glassware is free of cracks and is securely clamped. If heating is

required, use a heating mantle with a temperature controller. Avoid open flames.

Work Practice: Do not work alone when handling this compound.[2]

Decontamination: After completion of the experiment, decontaminate all surfaces and

equipment. A recommended procedure for cyanide-contaminated materials is to first wipe

with a pH 10 buffer solution, followed by a freshly prepared 10% bleach solution.[5]

Waste Disposal: Dispose of all waste, including contaminated PPE, as hazardous waste in

accordance with institutional and local regulations.[5]

Emergency Procedures
Spills

Small Spills (in a fume hood):

Ensure PPE is worn.

Contain the spill with an absorbent material (e.g., sand, vermiculite).

Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

Decontaminate the spill area with a pH 10 buffer solution followed by a 10% bleach

solution.[6]
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Large Spills or Spills Outside a Fume Hood:

Evacuate the immediate area.

Alert others in the vicinity and your supervisor.

Call emergency services (911) and your institution's EHS.[2]

First Aid
Immediate medical attention is crucial in all cases of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration (avoid mouth-to-mouth). Call 911

immediately.[3]

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing

contaminated clothing and shoes. Call for

medical assistance.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[3]

Note on Cyanide Poisoning: Be aware of the symptoms of cyanide poisoning which can include

headache, dizziness, nausea, rapid breathing, and in severe cases, convulsions and loss of

consciousness.[2] Inform emergency responders that a cyanide compound is involved.

Visualization of Safety Workflow
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The following diagram illustrates the logical workflow for the safe handling of 2-
Cyanotetrahydrofuran, from hazard identification to emergency response.

Safe Handling Workflow for 2-Cyanotetrahydrofuran

Hazard Identification
(Flammable, Toxic, Peroxide Former)

Risk Assessment
(Evaluate quantities, procedures)

Implement Controls Emergency Preparedness
(Spill Kit, First Aid, Emergency Contacts)

Engineering Controls
(Fume Hood, Ventilation)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Administrative Controls
(SOPs, Training, No Working Alone)

Safe Handling & Storage
(Inert atmosphere, away from acids)

Waste Disposal
(Hazardous Waste Stream)

Spill Response Exposure Response
(First Aid, Medical Attention)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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